![molecular formula C28H29F3N2O3 B303824 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B303824.png)
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
Overview
Description
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as EF5, is a hypoxia-selective cytotoxin. It is a chemical compound that is used in scientific research to study the effects of hypoxia on cells and tissues.
Mechanism of Action
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a hypoxia-selective cytotoxin that selectively targets hypoxic cells. It works by binding to the DNA in hypoxic cells and inhibiting the repair of DNA damage. This leads to cell death in hypoxic cells.
Biochemical and Physiological Effects:
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been shown to have a number of biochemical and physiological effects on cells and tissues. It has been shown to inhibit the repair of DNA damage in hypoxic cells, leading to cell death. It has also been shown to induce apoptosis in hypoxic cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is that it selectively targets hypoxic cells, allowing researchers to study the effects of hypoxia on these cells. However, one of the limitations of using 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is that it can be toxic to non-hypoxic cells, which can limit its use in certain experiments.
Future Directions
There are a number of future directions for 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide research. One area of research is to develop more selective hypoxia-targeting agents that are less toxic to non-hypoxic cells. Another area of research is to study the effects of hypoxia on different types of cells and tissues using 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. Additionally, 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide could be used in combination with other drugs to enhance its cytotoxic effects.
Synthesis Methods
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is synthesized by a multi-step process that involves the reaction of 4-ethoxyphenylacetic acid with trifluoromethylphenylhydrazine. The resulting compound is then reacted with 2,7,7-trimethylbicyclo[2.2.1]hept-2-ene-1-carbonyl chloride to form 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide.
Scientific Research Applications
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is used in scientific research to study the effects of hypoxia on cells and tissues. Hypoxia is a condition in which there is a deficiency of oxygen in the body. This can lead to a number of physiological and biochemical changes in cells and tissues. 4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is used to selectively target hypoxic cells, allowing researchers to study the effects of hypoxia on these cells.
properties
Product Name |
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide |
|---|---|
Molecular Formula |
C28H29F3N2O3 |
Molecular Weight |
498.5 g/mol |
IUPAC Name |
4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-N-[2-(trifluoromethyl)phenyl]-1,4,6,8-tetrahydroquinoline-3-carboxamide |
InChI |
InChI=1S/C28H29F3N2O3/c1-5-36-18-12-10-17(11-13-18)24-23(16(2)32-21-14-27(3,4)15-22(34)25(21)24)26(35)33-20-9-7-6-8-19(20)28(29,30)31/h6-13,24,32H,5,14-15H2,1-4H3,(H,33,35) |
InChI Key |
XCKVSQYTYXBRCS-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC(=C2C(=O)NC4=CC=CC=C4C(F)(F)F)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC(=C2C(=O)NC4=CC=CC=C4C(F)(F)F)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Amino-1-(dimethylamino)-4-[4-(methylsulfanyl)phenyl]-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303749.png)
![2-Amino-1-(dimethylamino)-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303750.png)
![2-Amino-7,7-dimethyl-4-[4-(methylsulfanyl)phenyl]-5-oxo-1-(1H-1,2,4-triazol-5-YL)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303751.png)
